![molecular formula C16H17NO2S B267062 4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide](/img/structure/B267062.png)
4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide, also known as MPTB, is a synthetic compound that has been studied for its potential applications in scientific research. MPTB has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated extensively. In
Mechanism of Action
The mechanism of action of 4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide involves its ability to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting the activity of HDACs, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the activity of certain proteins that are involved in the development of cancer, such as nuclear factor-kappaB (NF-kappaB) and Akt. Additionally, this compound has been found to inhibit the activity of beta-amyloid, a protein that is associated with the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide in lab experiments is its ability to inhibit the activity of HDACs, which can be useful in studying the regulation of gene expression. Additionally, this compound has been found to have anti-cancer properties, which can be useful in studying the development and progression of cancer. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been found to have cytotoxic effects on certain cell lines.
Future Directions
There are several future directions for research involving 4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide. One area of research could focus on the development of more potent and selective HDAC inhibitors based on the structure of this compound. Additionally, further research could investigate the potential use of this compound in combination with other chemotherapy drugs to enhance their anti-cancer effects. Furthermore, research could be conducted to investigate the potential use of this compound in treating other diseases that are associated with the activity of beta-amyloid, such as Parkinson's disease.
Synthesis Methods
The synthesis of 4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide involves the reaction of 2-thienylmethylamine with 4-hydroxybenzoyl chloride, followed by the addition of isopropenyl magnesium bromide. The resulting compound is then treated with acetic anhydride to yield this compound. This synthesis method has been reported in several research articles and has been found to be reliable and efficient.
Scientific Research Applications
4-[(2-methyl-2-propenyl)oxy]-N-(2-thienylmethyl)benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been found to have anti-cancer properties and has been investigated as a potential chemotherapy drug. This compound has also been studied for its potential use in treating Alzheimer's disease, as it has been found to inhibit the activity of beta-amyloid, a protein that is associated with the development of Alzheimer's disease.
properties
Molecular Formula |
C16H17NO2S |
---|---|
Molecular Weight |
287.4 g/mol |
IUPAC Name |
4-(2-methylprop-2-enoxy)-N-(thiophen-2-ylmethyl)benzamide |
InChI |
InChI=1S/C16H17NO2S/c1-12(2)11-19-14-7-5-13(6-8-14)16(18)17-10-15-4-3-9-20-15/h3-9H,1,10-11H2,2H3,(H,17,18) |
InChI Key |
CLXJMYRNXBQQRW-UHFFFAOYSA-N |
SMILES |
CC(=C)COC1=CC=C(C=C1)C(=O)NCC2=CC=CS2 |
Canonical SMILES |
CC(=C)COC1=CC=C(C=C1)C(=O)NCC2=CC=CS2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.